2-[4-(diphenylmethyl)-1-piperazinyl]-N-(2-methyl-4-quinolinyl)acetamide diethanedioate

• IUPAC Name: 2-(4-benzhydrylpiperazin-1-yl)-N-(2-methylquinolin-4-yl)acetamide;oxalic acid
• InChI: InChI=1S/C29H30N4O.2C2H2O4/c1-22-20-27(25-14-8-9-15-26(25)30-22)31-28(34)21-32-16-18-33(19-17-32)29(23-10-4-2-5-11-23)24-12-6-3-7-13-24;2*3-1(4)2(5)6/h2-15,20,29H,16-19,21H2,1H3,(H,30,31,34);2*(H,3,4)(H,5,6)
• InChI Key: XEAKTVQFEPEXEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NC(=O)CN3CCN(CC3)C(C4=CC=CC=C4)C5=CC=CC=C5.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C33H34N4O9
• Molecular Weight: 630.6 g/mol

Description

The compound “2-[4-(diphenylmethyl)-1-piperazinyl]-N-(2-methyl-4-quinolinyl)acetamide diethanedioate” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs. The diphenylmethyl group attached to the piperazine ring could potentially increase the lipophilicity of the compound, which might enhance its ability to cross biological membranes.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups and rings. The piperazine ring and the quinoline group could potentially form intramolecular hydrogen bonds, which could have an impact on the compound’s conformation and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could be hydrolyzed under acidic or basic conditions. The compound could also potentially undergo electrophilic aromatic substitution reactions on the quinoline ring.